![molecular formula C11H16OS B033647 5-Hexylthiophene-2-carbaldehyde CAS No. 100943-46-2](/img/structure/B33647.png)
5-Hexylthiophene-2-carbaldehyde
Overview
Description
5-Hexylthiophene-2-carbaldehyde (5-HTPC) is an organic compound belonging to the thiophene family. It is a versatile compound that has been used in a variety of research applications, ranging from organic synthesis to materials science. 5-HTPC has been studied for its unique properties and its potential to be used in a variety of scientific research applications.
Scientific Research Applications
Role in Sustainable Chemical Synthesis
5-Hexylthiophene-2-carbaldehyde, as a derivative of hydroxymethylfurfural (HMF), plays a significant role in the development of renewable chemicals and materials. Research indicates that derivatives like this compound can be key reactants in creating sustainable adhesives, leveraging the shift from fossil-based binders to bio-derived alternatives. This transition is especially relevant in industries such as wood and foundry, which are among the largest users of adhesives and are actively seeking sustainable solutions (Thoma et al., 2020).
Biomass Conversion to Value-added Chemicals
The conversion of plant biomass into furan derivatives, including compounds like this compound, represents a pivotal area of research in green chemistry. These derivatives are seen as alternative feedstocks for the chemical industry, potentially replacing non-renewable hydrocarbon sources. The application spans across various domains, including the production of monomers, polymers, and even fuels, highlighting the versatility and potential of this compound in contributing to a more sustainable chemical industry (Chernyshev et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
5-hexylthiophene-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16OS/c1-2-3-4-5-6-10-7-8-11(9-12)13-10/h7-9H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWCAHBARARIQLV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC=C(S1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60466865 | |
Record name | 5-hexylthiophene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60466865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
100943-46-2 | |
Record name | 5-hexylthiophene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60466865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Hexylthiophene-2-carboxaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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